Cas no 1148-89-6 (N,5-diphenyl-1,3,4-oxadiazol-2-amine)
N,5-diphenyl-1,3,4-oxadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazol-2-amine, N,5-diphenyl-
- N,5-diphenyl-1,3,4-oxadiazol-2-amine
- 1148-89-6
- 1,3,4-Oxadiazole, 5-phenyl-2-phenylamino-
- Z223448766
- AKOS002669539
- 2-anilino-5-phenyl-1,3,4-oxadiazole
- SCHEMBL455366
- BDBM50332496
- EN300-18426488
- CHEMBL1630460
-
- Inchi: 1S/C14H11N3O/c1-3-7-11(8-4-1)13-16-17-14(18-13)15-12-9-5-2-6-10-12/h1-10H,(H,15,17)
- InChI Key: MMNOHGHVARTVLG-UHFFFAOYSA-N
- SMILES: O1C(=NN=C1C1C=CC=CC=1)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 237.09033
- Monoisotopic Mass: 237.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 51Ų
Experimental Properties
- PSA: 50.95
N,5-diphenyl-1,3,4-oxadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18426488-0.05g |
N,5-diphenyl-1,3,4-oxadiazol-2-amine |
1148-89-6 | 90% | 0.05g |
$2755.0 | 2023-09-19 |
N,5-diphenyl-1,3,4-oxadiazol-2-amine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on N,5-diphenyl-1,3,4-oxadiazol-2-amine
Introduction to N,5-diphenyl-1,3,4-oxadiazol-2-amine (CAS No. 1148-89-6)
N,5-diphenyl-1,3,4-oxadiazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 1148-89-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxadiazole class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of two phenyl groups at the 5-position enhances its molecular complexity and potential pharmacological properties, making it a subject of extensive study.
The oxadiazole core is a five-membered ring containing two oxygen and one nitrogen atom, which contributes to its stability and reactivity. This structural feature allows N,5-diphenyl-1,3,4-oxadiazol-2-amine to interact with various biological targets, including enzymes and receptors, thereby influencing cellular processes. The amine functionality at the 2-position further expands its chemical versatility, enabling modifications that can fine-tune its biological activity.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. N,5-diphenyl-1,3,4-oxadiazol-2-amine has emerged as a promising candidate due to its unique structural characteristics. Studies have demonstrated its ability to modulate multiple biological pathways, including anti-inflammatory, anticancer, and antimicrobial effects. The phenyl groups in the molecule contribute to hydrophobic interactions with biological targets, enhancing binding affinity and efficacy.
One of the most compelling aspects of N,5-diphenyl-1,3,4-oxadiazol-2-amine is its role in drug discovery. Researchers have leveraged this compound as a scaffold for designing more potent and selective therapeutic agents. For instance, derivatives of this molecule have shown promise in inhibiting kinases involved in cancer progression. The oxadiazole ring’s ability to engage with different binding pockets in proteins makes it an attractive platform for structure-based drug design.
The synthesis of N,5-diphenyl-1,3,4-oxadiazol-2-amine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the oxadiazole core through cyclocondensation reactions. Subsequent functionalization at the 5-position with phenyl groups introduces the desired hydrophobicity and electronic properties. The introduction of an amine group at the 2-position further enhances the compound’s reactivity and potential for further derivatization.
Recent advancements in computational chemistry have accelerated the discovery process for compounds like N,5-diphenyl-1,3,4-oxadiazol-2-amine. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets before conducting experimental validation. This approach has significantly reduced the time and resources required for drug development. Furthermore, high-throughput screening methods have enabled the rapid testing of numerous derivatives of this compound for their pharmacological activity.
The pharmacological profile of N,5-diphenyl-1,3,4-oxadiazol-2-amine is multifaceted. Preclinical studies have indicated its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines. Additionally, its ability to interfere with microtubule formation has made it a candidate for anticancer therapy. The compound’s interaction with bacterial enzymes has also been explored for its antimicrobial properties.
One notable study published in a leading pharmaceutical journal highlighted the synthesis and biological evaluation of various derivatives of N,5-diphenyl-1,3,4-oxadiazol-2-am ine. The research demonstrated that modifications at different positions of the molecule could significantly alter its potency and selectivity. This finding underscores the importance of structure-function relationships in drug design and opens up new avenues for developing optimized therapeutic agents.
The industrial significance of N,5-diphenyl-1 ,3 ,4 -ox adia z ol -2 -ami ne cannot be overstated. Its versatility as a scaffold has led to several patents being filed by pharmaceutical companies seeking to commercialize derivatives of this compound. The demand for novel heterocyclic compounds with therapeutic potential continues to grow as traditional drugs face challenges such as resistance and side effects.
Future research directions for N ,5 -d ip hen y l -1 ,3 ,4 -ox adia z ol -2 -ami ne include exploring its mechanism of action in greater detail and identifying new applications in precision medicine. Advances in gene editing technologies may also open up possibilities for personalized therapies using this compound or its derivatives.
In conclusion, N ,5 -d ip hen y l -1 ,3 ,4 -ox adia z ol -2 -ami ne (CAS No . 1148 -89 -6) is a structurally intriguing compound with significant pharmaceutical potential . Its unique properties make it an attractive candidate for further research and development . As our understanding of biological systems continues to evolve , compounds like this will play a crucial role in addressing complex diseases and improving patient outcomes . p >
1148-89-6 (N,5-diphenyl-1,3,4-oxadiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)